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Compound of Interest

Compound Name: U-46619 serinol amide

Cat. No.: B15570330

Introduction

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGHz, which acts as a
potent and selective thromboxane Az (TXAz) receptor agonist.[1][2] The endogenous ligand,
TXAz, is highly unstable in aqueous solutions, making U-46619 an invaluable tool for in vitro
and in vivo research into TXAz-mediated physiological and pathological processes.[3][4] These
processes include platelet aggregation, vasoconstriction, and smooth muscle contraction.[1][5]

These application notes provide detailed protocols for the preparation, storage, and handling of
U-46619 stock and working solutions to ensure experimental reproducibility and accuracy for

researchers, scientists, and drug development professionals.

Physicochemical Properties and Solubility

Accurate solution preparation begins with understanding the fundamental properties of the
compound. Key physicochemical data for U-46619 are summarized in Table 1.

Table 1: Physicochemical Properties and Solubility of U-46619
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Property Value Source(s)
(52)-7-[(1R,4S,5S,6R)-6-
[(1E,3S)-3-Hydroxy-1-
IUPAC Name octenyl]-2- [2][6]
oxabicyclo[2.2.1]hept-5-
yl]-5-heptenoic acid
9,11-Dideoxy-90,110-
Synonyms [51[7]
methanoepoxy PGFza
Molecular Formula C21H3404 [51181[9]1[10]
Molecular Weight 350.5 g/mol (average) [5181I9]
Purity >98% (typically by HPLC) [8][9][10]
Appearance Pale yellow oil or liquid [11]
~100 mg/mL in Ethanol,
Solubility (Organic) DMSO, Dimethylformamide [71[11]
(DMF)
Solubility (Aqueous) ~1-2 mg/mL in PBS (pH 7.2) [7][11]

| ECso | ~35 nM for TP receptor agonism |[2][8][9] |

Required Materials and Equipment

Materials:

Sterile, nuclease-free water

U-46619 (as supplied, often in methyl acetate)

Inert gas (e.g., Nitrogen or Argon)

Sterile, amber microcentrifuge tubes or cryovials

Anhydrous Ethanol (=99.5%) or DMSO (Biotechnology Grade)
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o Appropriate aqueous buffer for final working solution (e.g., PBS, Tyrode's solution)

Equipment:

Calibrated precision balance (if starting from solid)
o Calibrated micropipettes and sterile tips

o Vortex mixer

e Fume hood

* Ice bucket

e -20°C and -80°C freezers

Protocol: Preparation of U-46619 Stock Solution (10
mM)

U-46619 is frequently supplied as a solution in methyl acetate.[7][9][12] The following protocol
describes how to prepare a high-concentration stock solution in a more stable organic solvent
like ethanol or DMSO.

4.1 Procedure

o Solvent Evaporation: If U-46619 is supplied in methyl acetate, place the open vial in a fume
hood and evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen).[7][13]
This will leave a pale yellow oil.

o Solvent Addition: Immediately add the desired volume of a suitable organic solvent (e.g.,
anhydrous ethanol or DMSO) to the vial to achieve the target concentration.[7][13] For a 10
mM stock solution, use the calculation below.

 Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the oily residue is
completely dissolved.
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 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into small-volume, single-use aliquots in sterile, amber cryovials.[12][14]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[12]

4.2 Example Calculation for a 10 mM Stock Solution

To prepare a 10 mM stock solution from 1 mg of U-46619:

Molecular Weight (MW): 350.5 g/mol

Mass (m): 1 mg = 0.001 g

Volume (V) = m / (Concentration x MW)

V =0.001 g/ (0.010 mol/L x 350.5 g/mol )

V =0.000285 L = 285 pL

Therefore, dissolve 1 mg of U-46619 in 285 pL of DMSO or ethanol to yield a 10 mM stock
solution.

Protocol: Preparation of U-46619 Working Solutions

Working solutions are prepared by diluting the high-concentration organic stock solution into
the final aqueous experimental buffer immediately before use. Aqueous solutions of U-46619
are not stable and should not be stored for more than one day.[3][7][11]

5.1 Procedure

o Thaw Stock: Remove one aliquot of the U-46619 stock solution from the freezer and thaw it
on ice or at room temperature.

« Dilution: Perform serial dilutions of the stock solution into your final experimental buffer (e.qg.,
PBS, cell culture medium) to achieve the desired final concentration.
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o Important: Ensure the final concentration of the organic solvent (e.g., DMSO) in the
working solution is low (typically <0.1%) to avoid solvent-induced artifacts in biological
assays.

e Mixing: Gently vortex or pipette mix the working solution to ensure homogeneity.

e Immediate Use: Use the freshly prepared aqueous working solution immediately. Do not
store.

5.2 Example Dilutions

Table 2 provides a sample dilution scheme for preparing common working concentrations from
a 10 mM stock solution.

Table 2: Example Dilution Series from a 10 mM Stock Solution

Step Initial - Volume of Volume of Final .
Concentration  Stock Buffer Concentration

1 10 mM 10 uL 990 pL 100 pM

2 100 pM 100 pL 900 L 10 uM

3 10 uMm 100 pL 900 pL 1 uM (1000 nM)

| 4|1 pM | 100 uL | 900 pL | 100 nM |

Storage and Stability Summary

Proper storage is critical to maintain the integrity and activity of U-46619.

Table 3: Recommended Storage and Stability of U-46619
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Storage - ;
Form Stability Recommendations
Temperature
As Supplied (in Keep tightly sealed
Methyl Acetate or -20°C 21-2 years and protected from
as solid) light.[7][11]
o Aliquot to avoid
Stock Solution (in
-20°C ~1 month freeze-thaw cycles.
DMSO or Ethanol)
[12][14]
o Preferred for long-
Stock Solution (in
-80°C ~6 months term storage of stock

DMSO or Ethanol
) solutions.[12][14]

| Aqueous Working Solution | Room Temp / 4°C | <1 day | ALWAYS prepare fresh before each
experiment.[3][7][11] |

Safety Precautions

o U-46619 is a potent biological agent. Handle with care.

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat.

« All handling, particularly the evaporation of solvents, should be performed in a certified
chemical fume hood.

e Consult the Safety Data Sheet (SDS) provided by the manufacturer for complete hazard
information before use.[7]

Visualization of Key Processes
Experimental Workflow

The following diagram outlines the complete workflow for preparing U-46619 working solutions
from a stock supplied in methyl acetate.
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Solution Preparation Workflow
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Caption: Workflow for preparing U-46619 stock and working solutions.
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U-46619 Signaling Pathway

U-46619 activates the Thromboxane Az (TP) receptor, a G-protein-coupled receptor (GPCR),
initiating downstream signaling cascades that lead to key physiological responses.
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Caption: Simplified signaling pathway of the U-46619 TP receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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